Cas no 169141-21-3 (1(3H)-Isobenzofuranone, 3,3-dibromo-)

• Product Name: 1(3H)-Isobenzofuranone, 3,3-dibromo-
• CAS No: 169141-21-3
• MF: C₈H₄Br₂O₂
• MW: 291.924160957336
• CID: 1350230
• PubChem ID: 20058242
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 3,3-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3,3-dibromo-
• 3,3-dibromo-phthalide
• 3,3-Dibrom-phthalid
• SCHEMBL6425661
• 169141-21-3
• 3,3-dibromoisobenzofuran-1(3H)-one
• dibromo-phthalide

• Inchi： 1S/C8H4Br2O2/c9-8(10)6-4-2-1-3-5(6)7(11)12-8/h1-4H
• InChI Key： VKGXRJSOUBEBPV-UHFFFAOYSA-N
• SMILES： BrC1(C2C=CC=CC=2C(=O)O1)Br

Computed Properties

• Exact Mass: 289.85800
• Monoisotopic Mass: 289.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.75710